Cas no 2196110-25-3 ((3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione)

• Product Name: (3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione
• CAS No: 2196110-25-3
• MF: C₁₈H₁₈N₂O₅S₂
• MW: 406.475922107697
• CID: 5810445
• PubChem ID: 129009545
• Update Time: 2025-10-31

(3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• GA-0220
• 2196110-25-3
• AKOS037653029
• (3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione
• (3aS,6aR)-5-(2-phenoxyethyl)-2-thiophen-2-ylsulfonyl-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione

• Inchi： 1S/C18H18N2O5S2/c21-17-14-11-19(27(23,24)16-7-4-10-26-16)12-15(14)18(22)20(17)8-9-25-13-5-2-1-3-6-13/h1-7,10,14-15H,8-9,11-12H2/t14-,15+
• InChI Key： DFPKTFFFDJMYGO-GASCZTMLSA-N
• SMILES： S(C1=CC=CS1)(N1C[C@H]2C(N(CCOC3C=CC=CC=3)C([C@H]2C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 406.06571403g/mol
• Monoisotopic Mass: 406.06571403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 121Ų

Additional information on (3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione

Introduction to Compound CAS No. 2196110-25-3: (3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione

(3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione (CAS No. 2196110-25-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of octahydropyrrolo[3,4-c]pyrroles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a thiophene-2-sulfonyl group and a phenoxyethyl substituent, contribute to its distinct pharmacological properties.

The chemical structure of (3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione is characterized by a central octahydropyrrolo[3,4-c]pyrrole core, which is a six-membered ring fused with a five-membered pyrrole ring. This core structure is further functionalized with a thiophene-2-sulfonyl group at the 5-position and a 2-phenoxyethyl substituent at the 2-position. The stereochemistry of the compound is defined by the (3aR,6aS) configuration, which is crucial for its biological activity.

Recent studies have highlighted the potential of (3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of (3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione is in the field of neurodegenerative disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exhibit neuroprotective effects. It has been shown to reduce oxidative stress and prevent neuronal cell death in models of Parkinson's disease and Alzheimer's disease. These findings suggest that it may be a valuable candidate for further development as a neuroprotective agent.

In addition to its anti-inflammatory and neuroprotective properties, (3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione has also been investigated for its potential anticancer activities. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as MAPK and PI3K/AKT. These findings indicate that this compound may have potential as an anticancer agent.

The pharmacokinetic properties of (3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of (3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione. Ongoing clinical trials are currently evaluating its efficacy and safety in various disease models. The results from these trials will provide valuable insights into its potential as a therapeutic agent.

In conclusion, (3aR,6aS)-2-(2-phenoxyethyl)-5-(thiophene-2-sulfonyl)-octahydropyrrolo[3,4-c]pyrrole-1,3-dione (CAS No. 2196110-25-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.